(2-Bromoethyl)triphenylphosohonium bromide

• Molecular Formula: C20H20Br2P+
• Molecular Weight: 451.2 g/mol
• IUPAC Name: 2-bromoethyl(triphenyl)phosphanium;hydrobromide
• InChI: InChI=1S/C20H19BrP.BrH/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15H,16-17H2;1H/q+1
• InChI Key: ZHLVWYZWQPNQDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[P+](CCBr)(C2=CC=CC=C2)C3=CC=CC=C3.Br

Description

(2-Bromoethyl)triphenylphosphonium bromide is a chemical compound with the molecular formula C20H19Br2P. It is commonly used as a pharmaceutical intermediate and has various applications in scientific research and industry .

Preparation Methods

(2-Bromoethyl)triphenylphosphonium bromide can be synthesized through the reaction of triphenylphosphine with 2-bromoethanol. The reaction typically occurs in the presence of a solvent such as dichloromethane or toluene, and the product is purified through recrystallization . Industrial production methods involve similar synthetic routes but on a larger scale, ensuring high purity and yield .

Chemical Reactions Analysis

(2-Bromoethyl)triphenylphosphonium bromide undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromide ion is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be involved in redox reactions, although specific conditions and reagents vary depending on the desired outcome.

Common Reagents and Conditions: Typical reagents include bases like sodium hydroxide or potassium carbonate, and solvents such as ethanol or acetonitrile

Major Products: The reactions often yield substituted phosphonium salts or other organophosphorus compounds.

Scientific Research Applications

(2-Bromoethyl)triphenylphosphonium bromide is widely used in scientific research due to its versatility:

Chemistry: It serves as a reagent in organic synthesis, particularly in the preparation of phosphonium ylides and other organophosphorus compounds.

Biology: The compound is used in studies involving cellular processes and biochemical pathways.

Medicine: It acts as an intermediate in the synthesis of various pharmaceuticals, contributing to drug development and discovery.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromoethyl)triphenylphosphonium bromide involves its ability to act as a nucleophile or electrophile in chemical reactions. It can interact with various molecular targets, including enzymes and receptors, influencing biochemical pathways and cellular processes .

Comparison with Similar Compounds

(2-Bromoethyl)triphenylphosphonium bromide can be compared with other similar compounds such as:

(Bromomethyl)triphenylphosphonium bromide: This compound has a similar structure but differs in the position of the bromine atom.

(2-Hydroxyethyl)triphenylphosphonium bromide: This compound has a hydroxyl group instead of a bromine atom, leading to different reactivity and applications.

The uniqueness of (2-Bromoethyl)triphenylphosphonium bromide lies in its specific reactivity and versatility in various chemical and biological applications .